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Compound of Interest

Compound Name: CZC-25146

Cat. No.: B560049 Get Quote

Technical Support Center: CZC-25146
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

CZC-25146. Our aim is to help you improve the stability and successful use of your CZC-25146
stock solutions.

Frequently Asked Questions (FAQs)
Q1: My CZC-25146 powder won't fully dissolve in DMSO. What should I do?

A1: Several factors can affect the dissolution of CZC-25146 powder. Here are some

troubleshooting steps:

Use fresh, anhydrous DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture

from the air.[1] This absorbed water can significantly decrease the solubility of CZC-25146.

[1] Always use fresh, high-purity, anhydrous DMSO.

Gentle warming and sonication: To aid dissolution, you can gently warm the solution to 37°C

and use an ultrasonic bath.[2]

Confirm the concentration: While solubility is reported to be high in DMSO (up to 100 mM or

98 mg/mL), attempting to create a supersaturated solution will result in incomplete

dissolution.[1][3] Please refer to the solubility data in the table below.
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Q2: I observed precipitation in my CZC-25146 stock solution after storing it at -20°C. How can I

prevent this?

A2: Precipitation upon cooling can indicate that the solution is close to its saturation point at

that temperature. To prevent this:

Optimal Storage Conditions: For long-term storage, it is highly recommended to store stock

solutions at -80°C.[1][4][5] Storage at -20°C is suitable for shorter periods, typically up to one

month.[1]

Aliquot Solutions: To avoid issues from repeated freeze-thaw cycles, it is best practice to

aliquot the stock solution into smaller, single-use volumes before storage.[1][6]

Q3: How many times can I freeze and thaw my CZC-25146 stock solution?

A3: It is strongly recommended to avoid repeated freeze-thaw cycles as this can degrade the

compound and affect its activity.[1][6] Aliquoting your stock solution into single-use vials is the

best way to maintain its integrity.

Q4: What is the recommended storage duration for CZC-25146 stock solutions?

A4: The recommended storage duration depends on the temperature:

-80°C: Up to 1 year, with some suppliers suggesting up to 2 years.[1][5][6]

-20°C: Generally for shorter-term storage, ranging from 1 to 6 months.[1][4]

For maximum stability, long-term storage at -80°C is preferable.
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Solvent Concentration

DMSO ≥24.45 mg/mL[7]

DMSO 10 mg/mL[8]

DMSO 60 mg/mL (122.81 mM)[6]

DMSO 98 mg/mL (200.59 mM)[1]

DMSO Soluble to 100 mM[3]

DMF 10 mg/mL[8]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL[8]

Water Insoluble[1]

Ethanol Insoluble[1][7]

CZC-25146 Storage Recommendations
Form Storage Temperature Duration

Solid Powder -20°C Up to 3 years[1][6]

Stock Solution in Solvent -80°C 6 months to 2 years[1][4][5]

Stock Solution in Solvent -20°C 1 to 6 months[1][4]

Experimental Protocols
Protocol for Preparing a 10 mM CZC-25146 Stock
Solution in DMSO

Calculate Required Mass: The molecular weight of CZC-25146 is 488.54 g/mol .[3] To

prepare 1 mL of a 10 mM stock solution, you will need 4.89 mg of CZC-25146 powder.

Weigh the Compound: Carefully weigh out the calculated mass of CZC-25146 powder in a

suitable microcentrifuge tube.

Add Solvent: Add 1 mL of fresh, anhydrous DMSO to the tube.
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Dissolve the Compound: Vortex the solution thoroughly. If necessary, gently warm the tube to

37°C and sonicate until the powder is completely dissolved.

Aliquot and Store: Dispense the stock solution into single-use aliquots in sterile

microcentrifuge tubes. Store the aliquots at -80°C for long-term use.
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Troubleshooting CZC-25146 Stock Solution Stability

Start: Stock Solution Issue
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Caption: Troubleshooting flowchart for CZC-25146 stock solution stability.
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CZC-25146 Mechanism of Action

CZC-25146
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Caption: Simplified pathway showing CZC-25146 inhibition of LRRK2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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